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Get Quote

Molecular Properties of Octyl Silanetriol

The table below summarizes the key identified properties of octyl silanetriol (CAS 31176-12-2) from the

search results.

Property Value

Molecular Formula C₈H₂₀O₃Si [1] [2]

IUPAC Name trihydroxy(octyl)silane [1]

Molecular Weight 192.33 g/mol [1] [2]

SMILES CCCCCCCCSi(O)(O)O [1]

XLogP3 1.3 (Predicted) [1]

Polar Surface Area 60.7 Å² [1]

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor Count 3 [1]
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Predicting Solubility & Experimental Guidance

The molecular structure of octyl silanetriol, featuring a long hydrophobic octyl chain and a hydrophilic,

hydrogen-bonding silanetriol head, makes it an amphiphilic molecule [1]. This structure provides clear

clues about its solubility, even in the absence of explicit data.

Solubility Predictions: Based on its properties, you can expect:

Good solubility in moderately polar organic solvents like dichloromethane, chloroform,
ethyl acetate, and tetrahydrofuran (THF).
Limited solubility in very non-polar solvents like hexane or heptane.
Low solubility in water, though it may form colloidal dispersions due to its amphiphilic nature.

Experimental Protocol for Determining Solubility Since quantitative data is lacking, you can

determine solubility experimentally using a standard workflow. The diagram below outlines this

process.
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Start: Prepare Octyl Silanetriol

Select a series of common solvents
(e.g., Water, MeOH, EtOH, Acetone,

 Ethyl Acetate, THF, Chloroform, Hexane)

Add a small, known mass of
compound to a vial

Add solvent incrementally
with stirring/heating

Is the compound
fully dissolved?

No, add more solvent

Record solvent and
approximate solubility

Yes

Calculate mass/volume
solubility (e.g., mg/mL)

Compile solubility profile
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Click to download full resolution via product page

Diagram 1: A workflow for the experimental determination of a compound's solubility in various solvents.

Procedure Notes:

Solvent Selection: Test a range of solvents from polar to non-polar.
Stirring/Heating: Gently heat the vial in a water bath (≤50°C) if the compound does not

dissolve at room temperature. Note: Silanetriols can be susceptible to condensation reactions
upon heating [1].

Observation: "Fully dissolved" means a clear, particle-free solution.
Quantification: The solubility is calculated as the mass of compound dissolved per unit volume

of solvent at the point of complete dissolution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact
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